Cas no 2248406-90-6 (1-(1,3-Dioxan-2-yl)ethan-1-amine)

• Product Name: 1-(1,3-Dioxan-2-yl)ethan-1-amine
• CAS No: 2248406-90-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5982765
• PubChem ID: 21248806
• Update Time: 2025-06-12

1-(1,3-Dioxan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxan-2-yl)ethan-1-amine
• EN300-6506201
• 2248406-90-6
• SCHEMBL9838354
• 1-(1,3-Dioxan-2-yl)ethan-1-amine

• Inchi： 1S/C6H13NO2/c1-5(7)6-8-3-2-4-9-6/h5-6H,2-4,7H2,1H3
• InChI Key： FQXREFCOUXVDPY-UHFFFAOYSA-N
• SMILES： O1CCCOC1C(C)N

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(1,3-Dioxan-2-yl)ethan-1-amine

Comprehensive Overview of 1-(1,3-Dioxan-2-yl)ethan-1-amine (CAS No. 2248406-90-6)

1-(1,3-Dioxan-2-yl)ethan-1-amine, with the CAS number 2248406-90-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of amine derivatives and features a 1,3-dioxane ring, which contributes to its unique chemical properties. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science due to its versatile reactivity and structural flexibility.

The compound's molecular structure combines an amine group with a 1,3-dioxane moiety, making it a valuable intermediate in synthetic chemistry. Its CAS registry number 2248406-90-6 ensures precise identification in global databases, facilitating its use in high-throughput screening and medicinal chemistry. Recent studies highlight its role in the development of bioactive molecules, particularly in targeting enzymes and receptors involved in metabolic pathways.

In the context of green chemistry and sustainable synthesis, 1-(1,3-Dioxan-2-yl)ethan-1-amine is being explored as a building block for eco-friendly catalysts and biodegradable materials. This aligns with the growing demand for environmentally benign chemical processes. Its stability under mild conditions and compatibility with water-based reactions further enhance its appeal for industrial applications.

From a pharmaceutical perspective, this compound is investigated for its potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a candidate for treating neurological disorders. Researchers are also examining its structure-activity relationships (SAR) to optimize efficacy and reduce side effects.

The synthetic routes for 1-(1,3-Dioxan-2-yl)ethan-1-amine often involve multistep organic reactions, including reductive amination and cyclization techniques. Advances in flow chemistry and microwave-assisted synthesis have improved yields and reduced reaction times, addressing scalability challenges. These innovations are critical for meeting the demands of large-scale production in the pharmaceutical industry.

Analytical characterization of CAS No. 2248406-90-6 typically employs NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. Quality control protocols are essential for its use in preclinical studies and regulatory submissions. The compound's physicochemical properties, such as solubility and stability, are also rigorously tested to guide formulation development.

In the realm of material science, 1-(1,3-Dioxan-2-yl)ethan-1-amine is explored for its role in polymer modification and surface functionalization. Its heterocyclic framework can enhance the mechanical and thermal properties of polymers, making it suitable for high-performance coatings and adhesives. These applications are particularly relevant in the automotive and aerospace industries.

As the scientific community continues to explore the potential of 1-(1,3-Dioxan-2-yl)ethan-1-amine, collaborations between academia and industry are accelerating its translation into practical solutions. Future research directions may include computational modeling to predict its interactions with biological targets and nanotechnology applications for targeted drug delivery. The compound's versatility ensures its relevance in advancing cutting-edge technologies.